Cas no 161799-74-2 (N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine)

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine structure
161799-74-2 structure
Product Name:N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
CAS No:161799-74-2
MF:C10H15N3O2
MW:209.245002031326
CID:2127362
Update Time:2023-08-04

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(4-nitrobenzyl)propane-1,3-diamine
    • N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
    • Inchi: 1S/C10H15N3O2/c11-6-1-7-12-8-9-2-4-10(5-3-9)13(14)15/h2-5,12H,1,6-8,11H2
    • InChI Key: DTAYWASIRKMWDV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CNCCCN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 186
  • Topological Polar Surface Area: 83.9
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